N-Desmethylclobazam
N-Desmethylclobazam
Norclobazam, also known as demethylclobazam, belongs to the class of organic compounds known as benzodiazepines. These are organic compounds containing a benzene ring fused to either isomers of diazepine(unsaturated seven-member heterocycle with two nitrogen atoms replacing two carbon atoms). Norclobazam is considered to be a practically insoluble (in water) and relatively neutral molecule. Norclobazam has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, norclobazam is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
22316-55-8
VCID:
VC0161289
InChI:
InChI=1S/C15H11ClN2O2/c16-10-6-7-12-13(8-10)18(11-4-2-1-3-5-11)15(20)9-14(19)17-12/h1-8H,9H2,(H,17,19)
SMILES:
C1C(=O)NC2=C(C=C(C=C2)Cl)N(C1=O)C3=CC=CC=C3
Molecular Formula:
C15H11ClN2O2
Molecular Weight:
286.71 g/mol
N-Desmethylclobazam
CAS No.: 22316-55-8
Reference Standards
VCID: VC0161289
Molecular Formula: C15H11ClN2O2
Molecular Weight: 286.71 g/mol
| CAS No. | 22316-55-8 |
|---|---|
| Product Name | N-Desmethylclobazam |
| Molecular Formula | C15H11ClN2O2 |
| Molecular Weight | 286.71 g/mol |
| IUPAC Name | 7-chloro-5-phenyl-1H-1,5-benzodiazepine-2,4-dione |
| Standard InChI | InChI=1S/C15H11ClN2O2/c16-10-6-7-12-13(8-10)18(11-4-2-1-3-5-11)15(20)9-14(19)17-12/h1-8H,9H2,(H,17,19) |
| Standard InChIKey | RRTVVRIFVKKTJK-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=C(C=C(C=C2)Cl)N(C1=O)C3=CC=CC=C3 |
| Canonical SMILES | C1C(=O)NC2=C(C=C(C=C2)Cl)N(C1=O)C3=CC=CC=C3 |
| Appearance | A 100 µg/ml or 500 µg/ml solution in acetonitrile |
| Description | Norclobazam, also known as demethylclobazam, belongs to the class of organic compounds known as benzodiazepines. These are organic compounds containing a benzene ring fused to either isomers of diazepine(unsaturated seven-member heterocycle with two nitrogen atoms replacing two carbon atoms). Norclobazam is considered to be a practically insoluble (in water) and relatively neutral molecule. Norclobazam has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, norclobazam is primarily located in the cytoplasm and membrane (predicted from logP). |
| Synonyms | demethylclobazam N-desmethylclobazam norclobazam |
| Reference | 1.de Leon, J.,Spina, E. and Diaz, F.J. Clobazam therapeutic drug monitoring: A comprehensive review of the literature with proposals to improve future studies. Therapeutic Drug Monitoring 35(1), 30-47 (2013). |
| PubChem Compound | 89657 |
| Last Modified | Nov 11 2021 |
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